Cas no 2429-72-3 (1-Naphthalenesulfonicacid,3-[2-[4'-[2-(6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-4-hydroxy-,sodium salt (1:2))

• Product Name: 1-Naphthalenesulfonicacid,3-[2-[4'-[2-(6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-4-hydroxy-,sodium salt (1:2)
• CAS No: 2429-72-3
• MF: C₃₄H₂₅N₅Na₂O₈S₂
• MW: 741.700546979904
• CID: 259465
• PubChem ID: 134543
• Update Time: 2025-04-19

1-Naphthalenesulfonicacid,3-[2-[4'-[2-(6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-4-hydroxy-,sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonicacid,3-[2-[4'-[2-(6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-4-hydroxy-,sodium salt (1:2)
• 1-Naphthalenesulfonicacid,3-[2-[4'-[2-(6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-3,3'...
• 1-Naphthalenesulfonicacid,3-[2-[4'-[2-(6-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]d
• OXAMINE BLUE 4R
• C.I.Direct Blue 3
• DIRECT BLUE 3
• Einecs 219-383-2
• Erie violet 2b
• 1-NAPHTHALENESULFONIC ACID, 3-((4'-((6-AMINO-1-HYDROXY-3-SULFO-2-NAPHTHALENYL)AZO)-3,3'-DIMETHYL(1,1'-BIPHENYL)-4-YL)AZO)-4-HYDROXY-, DISODIUM SALT
• C.I. 23705
• 2429-72-3
• DTXSID201023728
• Sodium 3-((4'-((6-amino-1-hydroxy-3-sulfonatonaphthalen-2-yl)diazenyl)-3,3'-dimethyl-[1,1'-biphenyl]-4-yl)diazenyl)-4-hydroxynaphthalene-1-sulfonate
• CI direct Blue 3
• Disodium 3-((4'-((6-amino-1-hydroxy-3-sulphonato-2-naphthyl)azo)-3,3'-dimethyl(1,1'-biphenyl)-4-yl)azo)-4-hydroxynaphthalene-1-sulphonate
• UNII-DI7XX23078
• DI7XX23078
• CI DIRECT BLUE 3, DISODIUM SALT
• C.I. Direct Blue 3, disodium salt
• C.I. Direct Blue 3
• disodium;7-amino-4-hydroxy-3-[[4-[4-[(1-hydroxy-4-sulfonatonaphthalen-2-yl)diazenyl]-3-methylphenyl]-2-methylphenyl]diazenyl]naphthalene-2-sulfonate
• 1-NAPHTHALENESULFONIC ACID, 3-(2-(4'-(2-(6-AMINO-1-HYDROXY-3-SULFO-2-NAPHTHALENYL)DIAZENYL)-3,3'-DIMETHYL(1,1'-BIPHENYL)-4-YL)DIAZENYL)-4-HYDROXY-, SODIUM SALT (1:2)
• CI 23705
• NS00048062

• Inchi： 1S/C34H27N5O8S2.2Na/c1-18-13-20(7-11-27(18)36-38-29-17-30(48(42,43)44)25-5-3-4-6-26(25)33(29)40)21-8-12-28(19(2)14-21)37-39-32-31(49(45,46)47)16-22-15-23(35)9-10-24(22)34(32)41;;/h3-17,40-41H,35H2,1-2H3,(H,42,43,44)(H,45,46,47);;/q;2*+1/p-2/b38-36+,39-37+;;
• InChI Key： CWVISFDXEWCPPS-PYIFGEPISA-L
• SMILES： S(C1C=C2C=C(C=CC2=C(C=1/N=N/C1=CC=C(C=C1C)C1=CC=C(C(C)=C1)/N=N/C1=CC(=C2C=CC=CC2=C1O)S(=O)(=O)[O-])O)N)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 741.09400
• Monoisotopic Mass: 741.093994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 51
• Rotatable Bond Count: 5
• Complexity: 1630
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 72
• XLogP3: nothing
• Topological Polar Surface Area: 240

Experimental Properties

• Color/Form: Not determined
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 247.08000
• LogP: 10.65200
• Solubility: Not determined
• Color index: 23705